Cas no 2319803-76-2 (1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane)

• Product Name: 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane
• CAS No: 2319803-76-2
• MF: C₁₃H₂₀N₄OS₂
• MW: 312.454099655151
• CID: 5338721
• Update Time: 2025-06-03

1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1,2,3-thiadiazol-5-yl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone
• (4-methylthiadiazol-5-yl)-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone
• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane

• Inchi： 1S/C13H20N4OS2/c1-10-12(20-15-14-10)13(18)17-5-2-4-16(6-7-17)11-3-8-19-9-11/h11H,2-9H2,1H3
• InChI Key： JEGDPPJBOTUHQK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(C2=C(C)N=NS2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 1.6
• Topological Polar Surface Area: 103

Additional information on 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane

Introduction to 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS No: 2319803-76-2)

1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2319803-76-2, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The molecular structure of this compound incorporates several key functional groups, including a thiadiazole moiety and a thiolan ring, which contribute to its distinctive chemical properties and potential biological activities.

The thiadiazole core is a well-known scaffold in medicinal chemistry, renowned for its versatility in drug design. It is frequently employed in the development of antimicrobial, antiviral, anti-inflammatory, and anticancer agents due to its ability to interact with various biological targets. In particular, the presence of a 4-methyl substituent on the thiadiazole ring enhances its pharmacokinetic profile by improving lipophilicity and metabolic stability. This modification is critical for ensuring that the compound can reach its target sites within the body efficiently.

The second key structural feature is the thiolan ring, which introduces a sulfur-containing heterocycle into the molecular framework. Thiolans are less common than thiophenes or thiazoles but have shown promise in several pharmacological applications. The sulfur atom in thiolans can participate in hydrogen bonding interactions and metal coordination, making them valuable for designing compounds with enhanced binding affinity to biological receptors. The combination of a thiadiazole and thiolan moiety in 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane suggests a multifaceted interaction potential with biological targets.

The presence of a carbonyl group at the 5-position of the thiadiazole ring further enhances the compound's reactivity and functionalization possibilities. Carbonyl groups are known to participate in various chemical reactions, including condensation reactions with nucleophiles and hydrogen bonding interactions with polar residues in proteins. This feature makes the compound an attractive candidate for further derivatization and optimization as part of drug discovery campaigns.

Moreover, the diazepane ring in the molecule adds another layer of complexity and functionality. Diazepanes are nitrogen-containing heterocycles that are structurally related to benzodiazepines but with a different substitution pattern. They have been explored for their potential as sedatives, anxiolytics, and neuroprotective agents due to their ability to modulate neurotransmitter systems. The integration of a diazepane moiety into this compound could confer unique pharmacological properties that differ from those of traditional benzodiazepine derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies using virtual screening techniques have identified 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane as a potential lead compound for further investigation in several therapeutic areas. For instance, preliminary docking studies suggest that this compound may interact with enzymes involved in inflammatory pathways or receptors associated with neurological disorders.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for formulation as an active pharmaceutical ingredient (API). The balance between hydrophobicity and hydrophilicity provided by the combination of aromatic rings and polar functional groups ensures good solubility in both aqueous and lipid-based environments. This characteristic is crucial for achieving optimal bioavailability and therapeutic efficacy.

The synthesis of 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the thiadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the carbonyl group at the 5-position followed by coupling reactions to attach the thiolan ring. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

Once synthesized, rigorous analytical characterization is essential to confirm the identity and purity of the final product. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to verify structural integrity. Additionally, spectroscopic data helps elucidate any impurities or degradation products that may be present.

The pharmacological evaluation of 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane has only just begun; however， early preclinical studies have shown promising results in model systems. In vitro assays have demonstrated inhibitory activity against certain enzymes linked to inflammatory diseases， while cell-based assays suggest potential neuroprotective effects. These findings warrant further investigation into its mechanism of action and therapeutic potential.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by pharmacological data。 Future research on this compound may focus on enhancing its potency， selectivity， or metabolic stability through strategic functional group alterations。 For example， introducing additional substituents at specific positions could fine-tune its binding interactions with biological targets while minimizing off-target effects。

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how compounds are designed and prioritized。 By leveraging large datasets， these algorithms can predict how structural changes will impact biological activity， allowing researchers to focus on promising candidates more efficiently。 In this context， 1-(4-methyl-1，2，3-thiadiazole－5－carbonyl)－4－(thiolan－3－yl)－1，4－diazepane could serve as an excellent scaffold for de novo design approaches。

The environmental impact of pharmaceutical compounds is also an important consideration during drug development。 Efforts are underway to design molecules that are biodegradable or easily metabolized into non-toxic byproducts。 The physicochemical properties of this compound suggest it may meet these criteria， making it an environmentally friendly candidate for further exploration。

In conclusion， 1-(4-methyl－1，2，3-thiadiazole－5－carbonyl)－4－(thiolan－3－yl)－1，4－diazepane (CAS No: 2319803－76－2) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents。 Its unique combination of heterocyclic moieties offers multiple interaction possibilities with biological targets， while its physicochemical properties make it suitable for formulation as an API。 With ongoing research efforts focused on optimizing its pharmacological profile， this compound holds significant promise for future therapeutic applications。